53-79-2

Puromycin

In Stock

• CAS RN:
• 53-79-2

• Formula:
• C22H29N7O5

• InChI:
• InChI=1S/C22H29N7O5/c1-28(2)19-17-20(25-10-24-19)29(11-26-17)22-18(31)16(15(9-30)34-22)27-21(32)14(23)8-12-4-6-13(33-3)7-5-12/h4-7,10-11,14-16,18,22,30-31H,8-9,23H2,1-3H3,(H,27,32)/t14-,15+,16+,18+,22+/m0/s1

• InChIKey:
• RXWNCPJZOCPEPQ-NVWDDTSBSA-N

• Puromycin is an aminoglycoside antibiotic isolated from the bacterium Streptomyces alboniger. Acting as an analog of the 3' terminal end of aminoacyl-tRNA, puromycin incorporates itself into a growing polypeptide chain and causes its premature termination, thereby inhibiting protein synthesis. This agent has antimicrobial, antitrypanosomal, and antineoplastic properties;  it is used as an antibiotic in cell culture. (NCI04)
  Puromycin is an aminonucleoside antibiotic, derived from the Streptomyces alboniger bacterium, that causes premature chain termination during translation taking place in the ribosome. It has a role as a nucleoside antibiotic, an antiinfective agent, an antineoplastic agent, a protein synthesis inhibitor, an antimicrobial agent, an EC 3.4.11.14 (cytosol alanyl aminopeptidase) inhibitor and an EC 3.4.14.2 (dipeptidyl-peptidase II) inhibitor. It is a ...

Rifamycin S

In Stock

• CAS RN:
• 13553-79-2

• Formula:
• C37H45NO12

• InChI:
• InChI=1S/C37H45NO12/c1-16-11-10-12-17(2)36(46)38-23-15-24(40)26-27(32(23)44)31(43)21(6)34-28(26)35(45)37(8,50-34)48-14-13-25(47-9)18(3)33(49-22(7)39)20(5)30(42)19(4)29(16)41/h10-16,18-20,25,29-30,33,41-43H,1-9H3,(H,38,46)

• InChIKey:
• BTVYFIMKUHNOBZ-ODRIEIDWSA-N

• Rifamycin S is a quinone and an antibiotic agnet against Gram-positive bacteria (including MRSA). Rifamycin S is the oxidized forms of a reversible oxidation-reduction system involving two electrons. Rifamycin S generates reactive oxygen species (ROS) and inhibits microsomal lipid peroxidation. Rifamycin S can be used for tuberculosis and leprosy.

9-(4-chlorophenyl)-5-(4-morpholinyl)-8H-thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one

• CAS RN:
• 380453-79-2

• Formula:
• C23H17ClN4O2S

• InChI:
• InChI=1S/C23H17ClN4O2S/c24-15-7-5-14(6-8-15)18-13-31-22-19(18)23(29)28-20(25-22)16-3-1-2-4-17(16)21(26-28)27-9-11-30-12-10-27/h1-8,13H,9-12H2

• InChIKey:
• XNXVURNZBROOIL-UHFFFAOYSA-N

• 9-(4-chlorophenyl)-5-(4-morpholinyl)-8H-thieno[2',3':4,5]pyrimido[2,1-a]phthalazin-8-one is a useful research compound. Its molecular formula is C23H17ClN4O2S and its molecular weight is 448.9g/mol. The purity is usually 95%.

N-bicyclo[2.2.1]hept-2-yl-N'-[2-(2-pyridyl)ethyl]thiourea

Usually In Stock

• CAS RN:
• 681253-79-2

• Formula:
• C15H21N3S

• InChI:
• InChI=1S/C15H21N3S/c19-15(17-8-6-13-3-1-2-7-16-13)18-14-10-11-4-5-12(14)9-11/h1-3,7,11-12,14H,4-6,8-10H2,(H2,17,18,19)

• InChIKey:
• OUSKFHAFKTWQAS-UHFFFAOYSA-N

• N-bicyclo[2.2.1]hept-2-yl-N'-[2-(2-pyridyl)ethyl]thiourea is a useful research compound. Its molecular formula is C15H21N3S and its molecular weight is 275.41. The purity is usually 95%.

1-methyl-4-oxo-N-phenyl-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide

In Stock

• CAS RN:
• 864853-79-2

• Formula:
• C18H14N4O2

• InChI:
• InChI=1S/C18H14N4O2/c1-21-14(17(23)19-12-7-3-2-4-8-12)11-13-16(21)20-15-9-5-6-10-22(15)18(13)24/h2-11H,1H3,(H,19,23)

• InChIKey:
• LRQJNCKRNWXLDX-UHFFFAOYSA-N

• 1-methyl-4-oxo-N-phenyl-1,4-dihydropyrido[1,2-a]pyrrolo[2,3-d]pyrimidine-2-carboxamide is a useful research compound. Its molecular formula is C18H14N4O2 and its molecular weight is 318.336. The purity is usually 95%.

6-[(2,4-Dichlorophenoxy)methyl]-3-(methoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• CAS RN:
• 903853-79-2

• Formula:
• C12H10Cl2N4O2S

• InChI:
• InChI=1S/C12H10Cl2N4O2S/c1-19-5-10-15-16-12-18(10)17-11(21-12)6-20-9-3-2-7(13)4-8(9)14/h2-4H,5-6H2,1H3

• InChIKey:
• IRRWISNGOCXKGQ-UHFFFAOYSA-N

• 6-[(2,4-Dichlorophenoxy)methyl]-3-(methoxymethyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a useful research compound. Its molecular formula is C12H10Cl2N4O2S and its molecular weight is 345.2g/mol. The purity is usually 95%.

(E)-4-{4-[(Tert-butylamino)carbonyl]anilino}-4-oxo-2-butenoic acid

In Stock

• CAS RN:
• 940453-79-2

• Formula:
• C15H18N2O4

• InChI:
• InChI=1S/C15H18N2O4/c1-15(2,3)17-14(21)10-4-6-11(7-5-10)16-12(18)8-9-13(19)20/h4-9H,1-3H3,(H,16,18)(H,17,21)(H,19,20)/b9-8+

• InChIKey:
• MTSHPRGXXATLPV-CMDGGOBGSA-N

• (E)-4-{4-[(Tert-butylamino)carbonyl]anilino}-4-oxo-2-butenoic acid is a useful research compound. Its molecular formula is C15H18N2O4 and its molecular weight is 290.319. The purity is usually 95%.

peroxisomal farnesylated protein

• CAS RN:
• 157153-79-2

• Formula:
• C10H16N2O

• Peroxisomal farnesylated protein is a useful research compound. Its molecular formula is C10H16N2O. The purity is usually 95%.

Galanolactone

In Stock

• CAS RN:
• 115753-79-2

• Formula:
• C20H30O3

• InChI:
• InChI=1S/C20H30O3/c1-18(2)9-4-10-19(3)15(18)7-11-20(13-23-20)16(19)6-5-14-8-12-22-17(14)21/h5,15-16H,4,6-13H2,1-3H3/b14-5+/t15-,16+,19-,20?/m0/s1

• InChIKey:
• MBPTXJNHCBXMBP-SDIIOJARSA-N

• Galanolactone is a gamma-lactone.

(Z)-N-(3-allyl-5,6-dimethoxybenzo[d]thiazol-2(3H)-ylidene)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide

In Stock

• CAS RN:
• 1006753-79-2

• Formula:
• C25H29N3O6S2

• InChI:
• InChI=1S/C25H29N3O6S2/c1-6-11-28-20-12-21(32-4)22(33-5)13-23(20)35-25(28)26-24(29)18-7-9-19(10-8-18)36(30,31)27-14-16(2)34-17(3)15-27/h6-10,12-13,16-17H,1,11,14-15H2,2-5H3

• InChIKey:
• MLGMDOVTIRQUGO-QPLCGJKRSA-N

• (Z)-N-(3-allyl-5,6-dimethoxybenzo[d]thiazol-2(3H)-ylidene)-4-((2,6-dimethylmorpholino)sulfonyl)benzamide is a useful research compound. Its molecular formula is C25H29N3O6S2 and its molecular weight is 531.64. The purity is usually 95%.

N-(2,3-Dihydro-1-benzofuran-4-yl)prop-2-enamide

Usually In Stock

• CAS RN:
• 2109653-79-2

• Formula:
• C11H11NO2

• InChI:
• InChI=1S/C11H11NO2/c1-2-11(13)12-9-4-3-5-10-8(9)6-7-14-10/h2-5H,1,6-7H2,(H,12,13)

• InChIKey:
• BQPQSCCFVHKFQQ-UHFFFAOYSA-N

• N-(2,3-Dihydro-1-benzofuran-4-yl)prop-2-enamide is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.214. The purity is usually 95%.

1-(azepan-1-yl)-2-{4-[4-(dimethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}ethan-1-one

In Stock

• CAS RN:
• 2549053-79-2

• Formula:
• C19H32N6O

• InChI:
• InChI=1S/C19H32N6O/c1-16-14-17(22(2)3)21-19(20-16)25-12-10-23(11-13-25)15-18(26)24-8-6-4-5-7-9-24/h14H,4-13,15H2,1-3H3

• InChIKey:
• ZAQPGGAFBSDYII-UHFFFAOYSA-N

• 1-(azepan-1-yl)-2-{4-[4-(dimethylamino)-6-methylpyrimidin-2-yl]piperazin-1-yl}ethan-1-one is a useful research compound. Its molecular formula is C19H32N6O and its molecular weight is 360.5 g/mol. The purity is usually 95%.

Ethyl 2-(4-((4-bromophenyl)sulfonyl)piperazin-1-yl)acetate

In Stock

• CAS RN:
• 1022353-79-2

• Formula:
• C14H19BrN2O4S

• InChI:
• InChI=1S/C14H19BrN2O4S/c1-2-21-14(18)11-16-7-9-17(10-8-16)22(19,20)13-5-3-12(15)4-6-13/h3-6H,2,7-11H2,1H3

• InChIKey:
• DFGAHTVPVGLXTK-UHFFFAOYSA-N

• Ethyl 2-(4-((4-bromophenyl)sulfonyl)piperazin-1-yl)acetate is a useful research compound. Its molecular formula is C14H19BrN2O4S and its molecular weight is 391.28 g/mol. The purity is usually 95%.

5-Bromo-4,7-difluoroindoline-2,3-dione

In Stock

• CAS RN:
• 1459253-79-2

• Formula:
• C8H2BrF2NO2

• InChI:
• InChI=1S/C8H2BrF2NO2/c9-2-1-3(10)6-4(5(2)11)7(13)8(14)12-6/h1H,(H,12,13,14)

• InChIKey:
• IBVAAOPFFKNTTG-UHFFFAOYSA-N

• 5-Bromo-4,7-difluoroindoline-2,3-dione is a useful research compound. Its molecular formula is C8H2BrF2NO2 and its molecular weight is 262.01. The purity is usually 95%.

1-Boc-1-azaspiro[3.3]heptane-6-carboxylic acid

In Stock

• CAS RN:
• 2219353-79-2

• Formula:
• C12H19NO4

• InChI:
• InChI=1S/C12H19NO4/c1-11(2,3)17-10(16)13-5-4-12(13)6-8(7-12)9(14)15/h8H,4-7H2,1-3H3,(H,14,15)

• InChIKey:
• PLTMDLGZYGFWOV-ITWVYHRLSA-N

• 1-Boc-1-azaspiro[3.3]heptane-6-carboxylic acid is a useful research compound. Its molecular formula is C12H19NO4 and its molecular weight is 241.287. The purity is usually 95%.

5-Chloro-1-isopropyl-1H-pyrrolo[2,3-c]pyridine

In Stock

• CAS RN:
• 1221153-79-2

• Formula:
• C10H11ClN2

• InChI:
• InChI=1S/C10H11ClN2/c1-7(2)13-4-3-8-5-10(11)12-6-9(8)13/h3-7H,1-2H3

• InChIKey:
• LZAVVXYESLVJMB-UHFFFAOYSA-N

• 5-Chloro-1-isopropyl-1H-pyrrolo[2,3-c]pyridine, also known as 5-Chloro-1-isopropyl-1H-pyrrolo[2,3-c]pyridine, is a useful research compound. Its molecular formula is C10H11ClN2 and its molecular weight is 194.662. The purity is usually 95%.

Robotnikinin

In Stock

• CAS RN:
• 1132653-79-2

• Formula:
• C25H27ClN2O4

• InChI:
• InChI=1S/C25H27ClN2O4/c26-21-13-11-18(12-14-21)16-27-23(29)15-20-9-5-2-6-10-24(30)32-22(17-28-25(20)31)19-7-3-1-4-8-19/h1-5,7-8,11-14,20,22H,6,9-10,15-17H2,(H,27,29)(H,28,31)/b5-2+/t20-,22-/m0/s1

• InChIKey:
• DRDSZZCLAHXSAE-BQIDRLATSA-N

• Sonic hedgehog (Shh) signaling small molecule modulator. Inhibits the Shh pathway in human cell lines upstream of Smo. Targets the Shh N-terminal protein.
  Robotnikinin is an inhibitor of Shh signaling in a concentration-dependant manner. It acts by displaying significant repression of Shh-induced Gli1/Gli2.